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Compound of Interest

(4-bromo-1,2-
Compound Name:
phenylene)dimethanol

Cat. No.: B179665

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and
experimental protocols for (4-bromo-1,2-phenylene)dimethanol (CAS No. 171011-37-3). The
information is intended to ensure the safe use of this compound in a laboratory setting.

Chemical Identification and Properties

(4-bromo-1,2-phenylene)dimethanol is a brominated aromatic alcohol used as a chemical
intermediate in organic synthesis.

Identifier Value

IUPAC Name (4-Bromo-1,2-phenylene)dimethanol
CAS Number 171011-37-3[1]

Molecular Formula CsHoBrO2[1]

Molecular Weight 217.06 g/mol [1]

Appearance White to off-white solid[2]

Hazard Identification and Classification
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This compound is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

lassification[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity -

H335: May cause respiratory

Single Exposure irritation
Signal Word: Warning[1]
Pictogram:
e GHSO07 (Exclamation Mark)
Physical and Chemical Properties
Property Value Source
Melting Point 84 °C [2]
Boiling Point 361.8 £32.0 °C (Predicted)[2]
Density 1.628 + 0.06 g/cm?3 (Predicted)[2]
Solubility No data available [1]
Flash Point No data available [1]
pKa 14.06 £ 0.10 (Predicted)[2]

Toxicological Information
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Detailed toxicological studies for this specific compound are limited. The GHS classification is

based on available data and structural analogues.

Toxicological Endpoint

Data

Acute Oral Toxicity

Category 4 (Harmful if swallowed)[1]

Skin Corrosion/Irritation

Causes skin irritation[1]

Serious Eye Damage/Irritation

Causes serious eye irritation[1]

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No component of this product present at levels
greater than or equal to 0.1% is identified as a
probable, possible or confirmed human
carcinogen by IARC, ACGIH, NTP, or OSHA.[1]

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation[1]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available

Aspiration Hazard

No data available

Experimental Protocols

Synthesis of (4-bromo-1,2-phenylene)dimethanol

A common method for the synthesis of (4-bromo-1,2-phenylene)dimethanol involves the

reduction of 5-bromoisobenzofuran-1,3-dione.[2]

Materials:

e 5-bromoisobenzofuran-1,3-dione

e Anhydrous toluene
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1 M Diisobutylaluminum hydride (DIBAL-H) in toluene
e 10% aqueous hydrochloric acid

o Ethyl acetate

e Saturated saline solution

e Anhydrous magnesium sulfate

» Diatomaceous earth

« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

o Under an inert atmosphere, dissolve 5-bromoisobenzofuran-1,3-dione in anhydrous toluene.
e Cool the solution in an ice bath.

e Slowly add a 1 M solution of diisobutylaluminum hydride (DIBAL-H) in toluene to the reaction
mixture.

» Allow the reaction mixture to stir at room temperature for 1.5 hours.

e Cool the reaction mixture to 0°C and slowly add 10% aqueous hydrochloric acid.

» Dilute the mixture with toluene and continue stirring at room temperature for 1 hour.
« Filter the reaction mixture through diatomaceous earth.

o Extract the filtrate with ethyl acetate (3 x 20 mL).

o Combine the organic phases and wash with saturated saline solution (10 mL).
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» Dry the organic phase over anhydrous magnesium sulfate and concentrate under reduced

pressure.

o Purify the residue by silica gel column chromatography using a mixture of hexane and ethyl
acetate (1:1) as the eluent to yield (4-bromo-1,2-phenylene)dimethanol as a colorless
solid.[2]

Safe Handling and Emergency Procedures Workflow

As (4-bromo-1,2-phenylene)dimethanol is a laboratory chemical and not a therapeutic agent,
a signaling pathway diagram is not applicable. Instead, a logical workflow for its safe handling
and in case of an emergency is provided below. This workflow is crucial for ensuring the safety
of researchers and laboratory personnel.
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Safe Handling and Emergency Workflow for (4-bromo-1,2-phenylene)dimethanol

Click to download full resolution via product page

Caption: Safe handling and emergency response workflow.
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Exposure Controls and Personal Protection

To minimize exposure to (4-bromo-1,2-phenylene)dimethanol, the following control measures
and personal protective equipment (PPE) should be used.

Control Parameter Recommendation

Work in a well-ventilated area, preferably in a
Engineering Controls chemical fume hood. Ensure eyewash stations

and safety showers are readily accessible.

Wear chemical safety goggles or a face shield.

[1]

Eye/Face Protection

) ] Wear chemical-resistant gloves (e.g., nitrile
Skin Protection
rubber) and a laboratory coat.[1]

_ _ If dust is generated, use a NIOSH-approved
Respiratory Protection _ _
particulate respirator.[1]

Handle in accordance with good industrial

hygiene and safety practice. Wash hands before
Hygiene Measures breaks and at the end of the workday. Avoid

contact with skin, eyes, and clothing. Do not eat,

drink, or smoke in the laboratory.[1]

First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek
medical attention if irritation develops or

persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth thoroughly with water. Seek immediate

medical attention.[1]

Storage and Disposal

Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[1]

o Keep in a dry area at room temperature.[1]

Disposal:

» Dispose of this chemical in accordance with federal, state, and local regulations.

o Contact a licensed professional waste disposal service to dispose of this material.

Accidental Release Measures
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e Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas.[1]

e Environmental Precautions: Do not let the product enter drains.[1]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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